Cas no 1019095-57-8 (N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide)
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-2-methoxyacetamide
- N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide
-
- Inchi: 1S/C18H20N4O3S/c1-4-25-14-7-5-13(6-8-14)15-11-26-18(19-15)22-16(9-12(2)21-22)20-17(23)10-24-3/h5-9,11H,4,10H2,1-3H3,(H,20,23)
- InChI Key: IJLYJZNXXHQDHX-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=NN1C1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)COC
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5030-0915-2μmol |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-5μmol |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-10μmol |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-20μmol |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-1mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-2mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-3mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-4mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-5mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5030-0915-10mg |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide |
1019095-57-8 | 10mg |
$79.0 | 2023-09-10 |
N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide
Comprehensive Overview of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide (CAS 1019095-57-8)
The compound N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide (CAS 1019095-57-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. This molecule combines a thiazole core with a pyrazole moiety, linked via an acetamide bridge, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.
In recent years, the demand for small-molecule therapeutics with high specificity has surged, driven by advancements in precision medicine. The structural complexity of N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide positions it as a candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Its ethoxyphenyl and methoxyacetamide groups contribute to enhanced solubility and bioavailability, addressing common challenges in drug formulation.
The synthesis of this compound involves multi-step organic reactions, including cyclization and cross-coupling strategies, which are frequently discussed in medicinal chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, ensuring compliance with regulatory standards. These methodologies are often searched by professionals seeking optimized synthetic protocols or analytical validation workflows.
Beyond pharmaceuticals, CAS 1019095-57-8 has potential applications in agrochemical innovation, where its thiazole-pyrazole hybrid structure could serve as a scaffold for novel pesticides or herbicides. This aligns with global efforts to develop environmentally friendly crop protection agents, a trending topic in sustainable agriculture. The compound’s mechanism of action, possibly involving enzyme inhibition, is under investigation to expand its utility.
From a commercial perspective, suppliers and researchers frequently search for high-purity CAS 1019095-57-8 to support preclinical studies. Keywords like "thiazole-pyrazole derivatives supplier" or "methoxyacetamide applications" reflect market interest. The compound’s patent landscape and structure-activity relationship (SAR) data are also hotly debated in intellectual property circles, emphasizing its industrial relevance.
In conclusion, N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide represents a versatile chemical entity with cross-disciplinary appeal. Its integration into drug discovery pipelines and material science projects underscores its value in addressing contemporary scientific challenges. Future research may explore its synergistic effects with other bioactive molecules, further solidifying its role in modern chemistry.
1019095-57-8 (N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)